Cas no 1207053-14-2 (ethyl 3-{1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylcarbamoyl}propanoate)

• Product Name: ethyl 3-{1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylcarbamoyl}propanoate
• CAS No: 1207053-14-2
• MF: C₁₈H₂₄N₂O₅
• MW: 348.393565177917
• CID: 6510327
• Update Time: 2025-06-08

ethyl 3-{1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylcarbamoyl}propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-{1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylcarbamoyl}propanoate
• Butanoic acid, 4-oxo-4-[[1,2,3,4-tetrahydro-1-(2-methoxyacetyl)-7-quinolinyl]amino]-, ethyl ester

• Inchi： 1S/C18H24N2O5/c1-3-25-18(23)9-8-16(21)19-14-7-6-13-5-4-10-20(15(13)11-14)17(22)12-24-2/h6-7,11H,3-5,8-10,12H2,1-2H3,(H,19,21)
• InChI Key： LBKJEXSIUVIWIW-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCC(=O)NC1=CC2=C(C=C1)CCCN2C(COC)=O

Additional information on ethyl 3-{1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylcarbamoyl}propanoate

Recent Advances in the Study of Ethyl 3-{1-(2-Methoxyacetyl)-1,2,3,4-Tetrahydroquinolin-7-Ylcarbamoyl}Propanoate (CAS: 1207053-14-2)

The compound ethyl 3-{1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylcarbamoyl}propanoate (CAS: 1207053-14-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique tetrahydroquinoline scaffold and methoxyacetyl functional group, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic pathways. Recent research has focused on its role as a modulator of specific biological targets, with promising results in preclinical models.

One of the key areas of investigation has been the synthesis and optimization of ethyl 3-{1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylcarbamoyl}propanoate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. The researchers employed a combination of palladium-catalyzed cross-coupling and microwave-assisted reactions, which significantly enhanced the efficiency of the synthesis. This advancement is expected to facilitate further pharmacological studies by ensuring a reliable supply of high-quality compound.

In addition to synthetic improvements, recent studies have explored the biological activity of this compound. Preliminary findings suggest that it exhibits potent inhibitory effects on certain kinase enzymes involved in inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that ethyl 3-{1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylcarbamoyl}propanoate demonstrated selective inhibition of p38 MAP kinase, a target implicated in chronic inflammatory diseases. The compound's ability to modulate this pathway without significant cytotoxicity makes it a promising candidate for further development.

Another significant development is the exploration of the compound's potential in oncology. Research published in Molecular Cancer Therapeutics (2024) highlighted its role in inducing apoptosis in certain cancer cell lines, particularly those resistant to conventional therapies. The study identified a mechanism involving the disruption of mitochondrial membrane potential and activation of caspase-3, suggesting a unique mode of action that could be leveraged for treating refractory cancers.

Despite these promising findings, challenges remain in the development of ethyl 3-{1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylcarbamoyl}propanoate as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and may require formulation optimization to improve its clinical applicability. Ongoing research is focused on prodrug strategies and nanoparticle-based delivery systems to address these limitations.

In conclusion, ethyl 3-{1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylcarbamoyl}propanoate (CAS: 1207053-14-2) represents a promising scaffold for drug development, with demonstrated activity in inflammation and oncology. Continued research into its synthesis, mechanism of action, and formulation will be critical to unlocking its full therapeutic potential. The recent advancements underscore the importance of this compound in the evolving landscape of chemical biology and medicinal chemistry.